Cas no 1823939-89-4 (3-(2-Bromobenzyl)oxetane)
3-(2-Bromobenzyl)oxetane Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-BROMOBENZYL)OXETANE
- 1823939-89-4
- 3-[(2-bromophenyl)methyl]oxetane
- 3-(2-Bromo-benzyl)-oxetane
- MFCD27991703
- PS-18890
- SY323338
- 3-(2-Bromobenzyl)oxetane
-
- MDL: MFCD27991703
- Inchi: 1S/C10H11BrO/c11-10-4-2-1-3-9(10)5-8-6-12-7-8/h1-4,8H,5-7H2
- InChI Key: NAMWNIBEGNYWNT-UHFFFAOYSA-N
- SMILES: BrC1C=CC=CC=1CC1COC1
Computed Properties
- Exact Mass: 225.99933g/mol
- Monoisotopic Mass: 225.99933g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 9.2
3-(2-Bromobenzyl)oxetane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM285709-1g |
3-(2-Bromobenzyl)oxetane |
1823939-89-4 | 95+% | 1g |
$1139 | 2021-06-09 | |
| Alichem | A019141413-250mg |
3-(2-Bromobenzyl)oxetane |
1823939-89-4 | 95% | 250mg |
$511.35 | 2023-09-02 | |
| Alichem | A019141413-1g |
3-(2-Bromobenzyl)oxetane |
1823939-89-4 | 95% | 1g |
$1230.18 | 2023-09-02 | |
| Chemenu | CM285709-1g |
3-(2-Bromobenzyl)oxetane |
1823939-89-4 | 95%+ | 1g |
$1194 | 2023-03-07 | |
| eNovation Chemicals LLC | Y1210227-100mg |
3-[(2-bromophenyl)methyl]oxetane |
1823939-89-4 | 97% | 100mg |
$270 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1210227-250MG |
3-[(2-bromophenyl)methyl]oxetane |
1823939-89-4 | 97% | 250mg |
$435 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1210227-500MG |
3-[(2-bromophenyl)methyl]oxetane |
1823939-89-4 | 97% | 500mg |
$725 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1210227-1G |
3-[(2-bromophenyl)methyl]oxetane |
1823939-89-4 | 97% | 1g |
$1085 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1210227-5G |
3-[(2-bromophenyl)methyl]oxetane |
1823939-89-4 | 97% | 5g |
$3260 | 2024-07-21 | |
| 1PlusChem | 1P016PT7-100mg |
3-(2-Bromo-benzyl)-oxetane |
1823939-89-4 | 95% | 100mg |
$315.00 | 2024-06-18 |
3-(2-Bromobenzyl)oxetane Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 3-(2-Bromobenzyl)oxetane
Recent Advances in the Study of 3-(2-Bromobenzyl)oxetane (CAS: 1823939-89-4) in Chemical Biology and Pharmaceutical Research
The compound 3-(2-Bromobenzyl)oxetane (CAS: 1823939-89-4) has recently emerged as a promising scaffold in medicinal chemistry and drug discovery. This oxetane derivative has attracted significant attention due to its unique physicochemical properties and potential applications in the development of novel therapeutic agents. Recent studies have explored its utility as a building block for bioactive molecules, particularly in the context of targeted drug design and chemical biology probes.
Structural analysis reveals that the oxetane ring in 3-(2-Bromobenzyl)oxetane provides enhanced metabolic stability compared to traditional acyclic analogs, while the bromobenzyl moiety offers versatile points for further chemical modifications. Several research groups have reported successful incorporation of this scaffold into various pharmacophores, demonstrating improved pharmacokinetic profiles of the resulting compounds. The presence of the bromine atom at the 2-position of the benzyl group has been shown to facilitate diverse cross-coupling reactions, enabling efficient structure-activity relationship (SAR) studies.
In a recent publication in the Journal of Medicinal Chemistry (2023), researchers demonstrated the application of 3-(2-Bromobenzyl)oxetane in the development of selective kinase inhibitors. The team utilized the compound as a core structure to generate a series of derivatives targeting protein kinases involved in inflammatory pathways. Molecular docking studies revealed that the oxetane ring participates in key hydrogen bonding interactions with the kinase hinge region, while the bromobenzyl group occupies a hydrophobic pocket, contributing to both potency and selectivity.
Another significant advancement was reported in the field of PROTAC (Proteolysis Targeting Chimera) development, where 3-(2-Bromobenzyl)oxetane was employed as a linker between target-binding and E3 ligase-recruiting moieties. The researchers found that the oxetane-based linker provided optimal physicochemical properties, balancing hydrophilicity and conformational flexibility, which resulted in improved cellular permeability and proteasome recruitment efficiency compared to traditional polyethylene glycol linkers.
Recent synthetic methodology developments have also expanded the utility of 3-(2-Bromobenzyl)oxetane. A 2024 study published in Organic Letters described a novel palladium-catalyzed cross-coupling protocol that enables efficient functionalization of the bromobenzyl group while preserving the sensitive oxetane ring. This methodological advancement has significantly broadened the scope of accessible derivatives for biological evaluation.
From a drug metabolism perspective, pharmacokinetic studies of 3-(2-Bromobenzyl)oxetane derivatives have shown favorable profiles, with improved metabolic stability and reduced cytochrome P450 inhibition compared to their non-oxetane counterparts. These properties make the scaffold particularly attractive for CNS-targeted drug development, where blood-brain barrier penetration is often challenging.
Looking forward, the unique properties of 3-(2-Bromobenzyl)oxetane position it as a valuable tool in fragment-based drug discovery and chemical biology. Ongoing research is exploring its application in covalent inhibitor design, where the bromine atom can serve as a handle for selective protein modification. Additionally, its potential in radiopharmaceutical development is being investigated, leveraging the bromine atom for isotopic substitution with radiohalogens for diagnostic imaging applications.
1823939-89-4 (3-(2-Bromobenzyl)oxetane) Related Products
- 149080-25-1(3-(2-bromophenyl)-2,2-dimethylpropan-1-ol)
- 1823328-46-6(3-(2-Bromo-4-methylbenzyl)oxetane)
- 177324-09-3(Benzene, 1-bromo-2-(3-methoxypropyl)-)
- 474888-56-7(3-[(4-Bromophenyl)methyl]-3-methyloxetane)
- 1425412-25-4(3-(2-Bromophenyl)oxetane)
- 1493853-67-0(2-(2-Bromo-4-methylbenzyl)propane-1,3-diol)
- 1122567-82-1(2-Bromo-1-(3-methoxypropyl)-3-methylbenzene)
- 78920-33-9(2-(2-Bromophenyl)-3-phenylpropan-1-ol)
- 141273-83-8(Benzene, 1-bromo-2-[3-(undecyloxy)propyl]-)
- 1493853-65-8(2-(2-Bromobenzyl)propane-1,3-diol)